Cas no 33214-19-6 (2-pentyl-1H-imidazole)

• Product Name: 2-pentyl-1H-imidazole
• CAS No: 33214-19-6
• Molecular Formula: C₈H₁₄N₂
• Molecular Weight: 138.21016
• CID: 1080037
• PubChem ID: 18695347

2-pentyl-1H-imidazole Properties

Names and Identifiers

• 2-pentyl-1H-imidazole
• SCHEMBL89096
• 33214-19-6
• DTXSID50595653
• AKOS006350517
• Pentylimidazol
• 1H-Imidazole, 2-pentyl-

• InChIKey： CHZUJMWAUOTJFG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14N2/c1-2-3-4-5-8-9-6-7-10-8/h6-7H,2-5H2,1H3,(H,9,10)
• SMILES： CCCCCC1=NC=CN1

Computed Properties

• Exact Mass: 138.115698455g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 138.115698455g/mol
• Heavy Atom Count: 10
• Complexity: 83.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų